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Chloranil: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Chiloranil (2,3,5,6-tetrachloro-1,4-benzoquinone) is a versatile and powerful oxidizing agent
with significant applications across organic synthesis, materials science, and pharmaceutical
development. This document provides an in-depth technical overview of its core chemical
properties, molecular and crystal structure, synthesis, and key chemical reactions. Quantitative
data are presented in structured tables for ease of reference, and detailed experimental
protocols for its synthesis are provided. Furthermore, key reaction pathways and experimental
workflows are visualized using DOT language diagrams to facilitate a deeper understanding of
its chemical behavior.

Chemical and Physical Properties

Chloranil is a yellow crystalline solid with a molecular formula of CeClaO2.[1][2][3] It is a planar
molecule and functions as a mild oxidant.[1][3][4] Its strong electrophilicity and oxidative
potential make it a valuable reagent in numerous chemical transformations.[5]

Identification and General Properties
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Property Value Source
2,3,5,6-Tetrachlorocyclohexa-

IUPAC Name _ _ [1][6]
2,5-diene-1,4-dione
p-Chloranil, Tetrachloro-1,4-

Other Names benzoquinone, Tetrachloro-p- [1][6]
benzoquinone

CAS Number 118-75-2 [1][6]

Molecular Formula CeClaO2 [11[5]16]

Appearance Yellow solid/powder [1][2]16]

Physical and Chemical Constants
Property Value Source
Molecular Weight 245.86 g/mol [1]
_ _ 295 to 296 °C (563 to 565 °F;

Melting Point [1]
568 to 569 K)

Boiling Point Sublimes [6]

Density 1.97 g/cm3 [718]
Insoluble in water; soluble in

- ether; sparingly soluble in
Solubility [31[6]

alcohol, chloroform, carbon

disulfide, and petroleum ether.

Vapor Pressure

lhPa@ 71°C

[7]

Spectral Data
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Spectroscopy Wavelength/Frequency Source
UV-Vis (Amax) 290 nm (in cyclohexane) 9]

IR Spectrum Available [10]
Raman Spectrum Available [11][12]

Molecular and Crystal Structure

Chloranil possesses a quinoid structure with a six-membered ring.[5][13] The ring is
substituted with two carbonyl groups at the 1 and 4 positions and four chlorine atoms at the 2,
3, 5, and 6 positions.[5] This high degree of halogenation significantly influences its
electrochemical properties.

The molecule is planar, although with slight displacements of the oxygen and chlorine atoms
out of the plane of the quinoid ring by approximately 0.05 A.[13] The crystal structure of
chloranil has been determined by X-ray diffraction to belong to the P21/a space group.[13]

Synthesis of Chloranil

Chloranil can be synthesized through several routes, most commonly involving the chlorination
of phenol or the oxidation and subsequent chlorination of hydroquinone.[1][5][14]

Synthesis from Phenol

One established method involves the extensive chlorination of phenol to yield
hexachlorocyclohexa-2,5-dien-1-one, which is then hydrolyzed to produce chloranil.[1]

CeHsOH + 6 Cl2 —» CeCl6éO + 6 HCI C6CléO + H20 — Ce6ClaO2 + 2 HCI[1]

+ 6 Cl2

Phenol (CeHsOH) > Hexachlorocyclohexa-2,5-dien-1-one (CeCleO) |— 22>

Chloranil (CeClsO2)

Click to download full resolution via product page

Synthesis of Chloranil from Phenol.
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Synthesis from Hydroquinone

A common laboratory and industrial synthesis starts with the oxidation of hydroquinone to p-

benzoquinone, followed by chlorination.[5]
Step 1: Oxidation of Hydroquinone to p-Benzoquinone[5]
Dissolve hydroquinone in an acidic solution (e.g., sulfuric acid).

Add an oxidizing agent such as potassium dichromate or nitric acid portion-wise while
maintaining the temperature.

Monitor the reaction until the hydroquinone is fully converted to p-benzoquinone.

Isolate the p-benzoquinone product by filtration and wash with cold water.

Step 2: Chlorination of p-Benzoquinone[5]

Suspend the synthesized p-benzoquinone in a suitable inert solvent like carbon tetrachloride.

[5]

Introduce chlorine gas into the mixture, often in the presence of a catalyst such as iron or
ferric chloride.[5]

Heat the reaction mixture to between 50°C and 80°C to facilitate the substitution of all four
hydrogen atoms.[5]

Continue the reaction until the formation of the yellow chloranil precipitate is complete.

Isolate the crude chloranil by filtration and purify by recrystallization from a suitable solvent
like benzene or acetic acid.[15]

Oxidation Chlorination
(e.g., K2Cr207/H*) (Clz, Catalyst) _
d d

Hydroquinone p-Benzoquinone Chloranil
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Synthesis of Chloranil from Hydroquinone.

Chemical Reactions and Applications

Chloranil is a versatile reagent in organic synthesis, primarily utilized for its oxidizing and
dehydrogenating properties.[4][5]

Dehydrogenation and Aromatization

Chloranil is widely employed as a hydrogen acceptor in aromatization reactions.[1] For
instance, it can convert cyclohexadienes into their corresponding benzene derivatives.[1] This
reactivity is crucial in the synthesis of complex aromatic systems found in many pharmaceutical
compounds and advanced materials.

Dehydrogenation Reaction

Chloranil Reduction ; Tetrachlorohydroquinone

Aromatization

Cyclohexadiene Derivative Benzene Derivative

\A

Click to download full resolution via product page

Role of Chloranil in Dehydrogenation.

Reaction with Secondary Amines

Chloranil is used as a qualitative test for the presence of free secondary amines. The reaction
produces a distinct color change to brown, red, or orange, depending on the specific amine.[1]
[3] In this reaction, the amine displaces a chloride from the quinone ring.[1][3] This is also a
useful test to confirm the successful deprotection of a secondary amine.[1]

Precursor in Dye and Pharmaceutical Synthesis
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Chloranil serves as a key precursor in the manufacturing of various dyes and pigments, such
as Pigment Violet 23.[4] It is also a starting material for the synthesis of the chemotherapeutic
agent diaziquone (AZQ).[1][4]

Safety and Handling

Chloranil is considered a hazardous substance due to its strong oxidative properties.[5] It can
cause skin and eye irritation.[7][16][17] Appropriate personal protective equipment (PPE),
including gloves, goggles, and protective clothing, should be worn when handling this chemical.
[5] Work should be conducted in a well-ventilated area to avoid inhalation of dust or fumes.[5]

Conclusion

Chloranil remains a cornerstone reagent in modern organic chemistry and chemical
manufacturing. Its unique electronic and structural features confer potent oxidizing capabilities
that are harnessed in a wide array of synthetic transformations. A thorough understanding of its
chemical properties, synthesis, and reactivity is essential for its effective and safe utilization in
research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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